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Compound of Interest

Compound Name:
2-[4-(2-

Methoxyethoxy)phenyl]acetonitrile

CAS No.: 352547-54-7

Cat. No.: B2576475

Get Quote

CAS Number: 352547-54-7

This technical guide provides a comprehensive overview of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile, a key organic intermediate with significant potential in

the field of regenerative medicine. This document is intended for researchers, scientists, and

drug development professionals, offering in-depth information on its synthesis, properties, and

applications, with a focus on scientific integrity and practical, field-proven insights.

Introduction
2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is a substituted phenylacetonitrile derivative that

has garnered considerable interest for its biological activity. Phenylacetonitriles, in general, are

versatile precursors in organic synthesis, finding applications in the production of

pharmaceuticals, dyes, and agrochemicals. The unique methoxyethoxy substitution on the

phenyl ring of the target molecule imparts specific physicochemical properties that are crucial

for its biological function, most notably as a potent inducer of the transcription factor Oct3/4.
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This property positions it as a valuable tool in stem cell research and the development of novel

therapeutic strategies.

Physicochemical Properties
A summary of the key physicochemical properties of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile is presented in the table below. These properties are

essential for its handling, formulation, and in understanding its behavior in biological systems.

Property Value Source

CAS Number 352547-54-7 BLDpharm[1]

Molecular Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

Appearance
(Expected) Colorless to pale

yellow oil or low melting solid

General knowledge on similar

compounds

Solubility

Expected to be soluble in

common organic solvents like

Dichloromethane, Ethyl

Acetate, and Acetone. Limited

solubility in water.

General knowledge on similar

compounds

Synthesis of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile
The most direct and widely applicable method for the synthesis of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile is the Williamson ether synthesis. This classical and

robust method involves the formation of an ether linkage through the reaction of an alkoxide

with a primary alkyl halide.

Synthetic Pathway
The synthesis commences with the deprotonation of the phenolic hydroxyl group of 4-

hydroxyphenylacetonitrile by a suitable base to form a nucleophilic phenoxide ion. This
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intermediate then undergoes a nucleophilic substitution reaction with a 2-methoxyethoxy halide

(e.g., 2-bromoethyl methyl ether), yielding the desired product.

4-Hydroxyphenylacetonitrile Phenoxide IntermediateDeprotonation

Base (e.g., K2CO3)

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile

Nucleophilic Attack

2-Methoxyethyl Halide

Inorganic Salt

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of the target compound.

Detailed Experimental Protocol
This protocol is a representative procedure based on established Williamson ether synthesis

methodologies for similar phenolic compounds.[2][3] Researchers should optimize the

conditions based on their specific laboratory setup and reagent purity.

Materials:

4-Hydroxyphenylacetonitrile

2-Bromoethyl methyl ether (or 2-chloroethyl methyl ether)

Anhydrous Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

Anhydrous Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Hexanes
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Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4-hydroxyphenylacetonitrile (1.0 eq.).

Addition of Base and Solvent: Add anhydrous potassium carbonate (2.0 eq.) and anhydrous

acetonitrile (10-15 mL per gram of 4-hydroxyphenylacetonitrile).

Addition of Alkylating Agent: While stirring the suspension at room temperature, add 2-

bromoethyl methyl ether (1.2 eq.) dropwise.

Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and

maintain for 4-6 hours. The reaction progress should be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature and filter off the inorganic salts. Wash the filter cake with a small amount of

acetonitrile.

Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl

acetate and wash sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

mixture of hexanes and ethyl acetate as the eluent to afford pure 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile.

Characterization and Analytical Data
Proper characterization of the synthesized 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is

critical to confirm its identity and purity. The following are expected analytical data based on the

structure of the molecule and data for analogous compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃):

δ 7.20-7.30 (d, 2H, Ar-H ortho to CH₂CN)

δ 6.90-7.00 (d, 2H, Ar-H ortho to OCH₂CH₂OCH₃)

δ 4.10-4.20 (t, 2H, Ar-O-CH₂)

δ 3.70-3.80 (t, 2H, -CH₂-O-CH₃)

δ 3.70 (s, 2H, Ar-CH₂-CN)

δ 3.45 (s, 3H, -O-CH₃)

¹³C NMR (100 MHz, CDCl₃):

δ 158.0 (Ar-C-O)

δ 129.0 (Ar-C ortho to CH₂CN)

δ 123.0 (Ar-C ipso to CH₂CN)

δ 118.0 (CN)

δ 115.0 (Ar-C ortho to OCH₂CH₂OCH₃)

δ 71.0 (Ar-O-CH₂)

δ 69.0 (-CH₂-O-CH₃)

δ 59.0 (-O-CH₃)

δ 23.0 (Ar-CH₂-CN)

Infrared (IR) Spectroscopy
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The IR spectrum is expected to show characteristic absorption bands for the functional groups

present in the molecule.

Wavenumber (cm⁻¹) Functional Group

~2250 C≡N stretch (nitrile)

~1610, 1510 C=C stretch (aromatic ring)

~1250, 1040 C-O stretch (ether)

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS): Calculated for C₁₁H₁₃NO₂ [M+H]⁺: 192.1025;

Found: (Expected to be within a few ppm of the calculated value).

Applications in Drug Discovery and Regenerative
Medicine
The primary application of 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile in the biomedical field

is its role as a potent inducer of Octamer-binding transcription factor 3/4 (Oct3/4).

Mechanism of Action as an Oct3/4 Inducer
Oct3/4 is a key transcription factor that plays a crucial role in maintaining the pluripotency of

embryonic stem cells.[4] The ability to induce the expression of Oct3/4 in somatic cells is a

cornerstone of induced pluripotent stem cell (iPSC) technology. Small molecules that can

enhance or replace the function of transcription factors in the reprogramming process are of

high value. 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile has been identified as a small

molecule that can enhance the expression and transcriptional activity of Oct3/4.[5] This effect is

believed to be mediated through the modulation of signaling pathways that regulate

pluripotency.[6]
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2-[4-(2-Methoxyethoxy)phenyl]acetonitrile
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Caption: Role in cellular reprogramming.

Potential in Drug Development
The ability to modulate pluripotency and cellular differentiation opens up several avenues for

drug development:

Disease Modeling: Generating patient-specific iPSCs to model diseases in vitro.

Drug Screening: Using iPSC-derived cell types to screen for novel drug candidates.

Cell-based Therapies: Developing regenerative medicine approaches for various diseases.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is

not widely available, information from structurally related phenylacetonitrile compounds should
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be considered for safe handling.[7]

General Hazards: Phenylacetonitrile derivatives can be toxic if swallowed, in contact with

skin, or if inhaled.[7] They may also cause skin and eye irritation.

Precautionary Measures:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Avoid breathing vapors or dust.

Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Conclusion
2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is a valuable chemical entity with a confirmed

CAS number of 352547-54-7. Its synthesis via the Williamson ether reaction is a practical and

scalable method. The compound's most significant attribute is its demonstrated ability to induce

the expression of the pluripotency factor Oct3/4, making it a powerful tool for researchers in

stem cell biology and regenerative medicine. As with all chemical reagents, appropriate safety

precautions should be taken during its handling and use. This guide provides a solid foundation

for scientists and professionals working with or interested in the potential of this promising

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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